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Compound of Interest

Compound Name:

1-[2-

(Trimethylsilyl)ethoxycarbonyloxy]

benzotriazole

Cat. No.: B038508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 1-[2-
(Trimethylsilyl)ethoxycarbonyloxy]benzotriazole, a key reagent in synthetic organic

chemistry. Commonly known as Teoc-OBt, this compound is primarily utilized for the

introduction of the 2-(trimethylsilyl)ethoxycarbonyl (Teoc) protecting group for amines, a crucial

step in peptide synthesis and the development of complex molecular architectures.

Core Molecular Data
The fundamental properties of 1-[2-(Trimethylsilyl)ethoxycarbonyloxy]benzotriazole are

summarized below, providing a quick reference for laboratory use.
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Property Value Citations

Molecular Weight 279.37 g/mol

Molecular Formula C₁₂H₁₇N₃O₃Si

CAS Number 113306-55-1 [1]

Synonyms Teoc-OBt [1]

Physical Form Solid, Crystalline Powder

Purity Typically >98.0% (HPLC) [1]

Storage Conditions

Room temperature, in a cool

and dark place (<15°C), under

inert gas

Sensitivity Moisture sensitive

Synthesis and Application Workflow
The general workflow for the synthesis of Teoc-OBt and its subsequent application in the

protection of an amino acid is illustrated below. This process highlights the transformation of 1-

hydroxybenzotriazole into the active Teoc-OBt reagent, which then efficiently transfers the Teoc

protecting group to a target amine.
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Synthesis of Teoc-OBt

Application: Amine Protection

1-Hydroxybenzotriazole

Reaction

2-(Trimethylsilyl)ethyl
Chloroformate

Base (e.g., Triethylamine)
in Dichloromethane

1-[2-(Trimethylsilyl)ethoxycarbonyloxy]benzotriazole
(Teoc-OBt)

Teoc-OBtAmino Acid
(or other amine)

Protection Reaction

Base (e.g., Triethylamine)
in Dichloromethane

Teoc-Protected
Amino Acid

Teoc-Protected Amine

Deprotection

Fluoride Source
(e.g., TBAF in THF)

Free Amine Byproducts:
Ethylene, CO₂, Me₃SiF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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